Cas no 2228171-77-3 (tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate
• CAS No: 2228171-77-3
• MF: C₁₅H₂₁FN₂O₂
• MW: 280.337847471237
• CID: 6334003
• PubChem ID: 165835787
• Update Time: 2025-05-19

tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate
• tert-butyl N-{2-[1-(aminomethyl)cyclopropyl]-4-fluorophenyl}carbamate
• EN300-1890504
• 2228171-77-3

• Inchi： 1S/C15H21FN2O2/c1-14(2,3)20-13(19)18-12-5-4-10(16)8-11(12)15(9-17)6-7-15/h4-5,8H,6-7,9,17H2,1-3H3,(H,18,19)
• InChI Key： CCPGPLCZVZUIRP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CN)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.15870608g/mol
• Monoisotopic Mass: 280.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate

Professional Introduction to Compound with CAS No. 2228171-77-3 and Product Name: *Tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate*

Compound with the CAS number 2228171-77-3 and the product name Tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The structural motif, featuring a tert-butyl group, an aminomethyl-substituted cyclopropyl ring, and a fluorophenyl moiety, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

The tert-butyl group, a common protective group in organic synthesis, contributes to the stability of the compound and may influence its pharmacokinetic properties. This group is often employed in drug design to enhance metabolic stability and reduce susceptibility to enzymatic degradation. The presence of the aminomethyl-substituted cyclopropyl ring introduces a unique three-dimensional scaffold that can interact with biological targets in a specific manner. Cyclopropyl rings are known to enhance binding affinity due to their rigid structure, which can improve the compound's interaction with enzymes or receptors.

The fluorophenyl moiety is another critical component of this compound, offering potential advantages in terms of lipophilicity and metabolic stability. Fluoro substitution is frequently utilized in pharmaceuticals to modulate pharmacokinetic properties, improve binding affinity, and enhance bioavailability. The combination of these structural elements in Tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate suggests a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of rational drug design, where the structural features of a compound are carefully tailored to optimize its biological activity. The compound in question aligns well with this approach, as its design incorporates elements known to enhance drug-like properties. For instance, the cyclopropyl ring can improve binding affinity by introducing rigidity into the molecular structure, while the fluorophenyl group can modulate lipophilicity and metabolic stability.

In addition to its structural features, the compound's potential biological activity has been explored through various computational and experimental studies. These studies have suggested that Tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate may exhibit inhibitory activity against certain enzymes or receptors relevant to various therapeutic areas. For example, preliminary data indicate that this compound could interact with targets involved in inflammation or pain management, making it a promising candidate for further development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions or asymmetric synthesis, can enhance the efficiency and selectivity of these processes. The tert-butyl carbamate moiety is particularly challenging to introduce due to its sensitivity to hydrolysis under basic conditions. However, recent advances in synthetic methodology have provided new tools for constructing this type of functional group effectively.

The pharmacological evaluation of Tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with relevant biological targets, while in vivo studies have evaluated its pharmacokinetic properties and potential therapeutic effects. These studies have provided valuable insights into the compound's biological profile and have identified areas for further optimization.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for development as an intermediate in more complex drug molecules or as a tool compound for biochemical research. The ability to modify specific parts of its structure while retaining overall stability allows for extensive customization, making it versatile for various chemical modifications.

The future direction of research on this compound will likely focus on refining its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and high-throughput screening techniques will facilitate the identification of new targets and optimization strategies. Additionally, collaborations between academic researchers and industry scientists will be crucial for translating laboratory findings into clinical applications.

In conclusion, Compound with CAS No. 2228171-77-3 and the product name Tert-butyl N-{2-1-(aminomethyl)cyclopropyl-4-fluorophenyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and multifaceted interaction profile make it a promising candidate for further investigation. With continued research and development, this compound has the potential to contribute to new therapeutic strategies across various medical fields.